Cas no 50305-43-6 (Boc-His(Z)-OH)

• Product Name: Boc-His(Z)-OH
• CAS No: 50305-43-6
• MF: C₁₉H₂₃N₃O₆
• MW: 389.402425050735
• MDL: MFCD00076942
• CID: 55790
• PubChem ID: 13712213
• Update Time: 2025-06-08

Boc-His(Z)-OH Chemical and Physical Properties

Names and Identifiers

• N-Boc-N'-Cbz-L-histidine
• Boc-His(Z)-OH
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(1-phenylmethoxycarbonylimidazol-4-yl)propanoic acid
• (S)-3-(1-((Benzyloxy)carbonyl)-1H-imidazol-4-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• Boc-His(Cbz)-OH
• H-Glu(OBzl)-OBzl∙HCl
• Boc-His(Z)-OH,Boc-His(Z)-OH,BR
• V0754
• Boc-N-Im-Z-L-Histidine
• PubChem12029
• AB0020035
• AX8021049
• ST24036082
• 305B436
• Nalpha-(tert-Butoxycarbonyl)-1-(benzyloxycarbonyl)-L-histidine
• 1-[(Benzyloxy)carbonyl]-N-(tert-butoxycarb
• Boc-Nim-Z-L-histidine
• (S)-3-(1-(benzyloxycarbonyl)-1H-imidazol-4-yl)-2-(tert-butoxycarbonylamino)propanoic acid
• Nt-((benzyloxy)carbonyl)-Na-(tert-butoxycarbonyl)-L-histidine
• FD21727
• AKOS015908578
• HY-W052244
• SCHEMBL13711132
• DTXSID10547411
• CS-0045023
• 50305-43-6
• MFCD00076942
• DS-15160
• 1-[(Benzyloxy)carbonyl]-N-(tert-butoxycarbonyl)-L-histidine
• (2S)-3-{1-[(BENZYLOXY)CARBONYL]IMIDAZOL-4-YL}-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOIC ACID

• MDL： MFCD00076942
• Inchi： 1S/C19H23N3O6/c1-19(2,3)28-17(25)21-15(16(23)24)9-14-10-22(12-20-14)18(26)27-11-13-7-5-4-6-8-13/h4-8,10,12,15H,9,11H2,1-3H3,(H,21,25)(H,23,24)/t15-/m0/s1
• InChI Key： NKTFPUKOHGSCSS-HNNXBMFYSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1=CN(C(=O)OCC2C=CC=CC=2)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 389.15900
• Monoisotopic Mass: 389.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• XLogP3: 2.4

Experimental Properties

• PSA: 119.75000
• LogP: 2.97930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-His(Z)-OH

Comprehensive Guide to Boc-His(Z)-OH (CAS No. 50305-43-6): Properties, Applications, and Industry Insights

Boc-His(Z)-OH (CAS No. 50305-43-6) is a protected derivative of histidine, a crucial amino acid widely used in peptide synthesis and pharmaceutical research. This compound features two protective groups: the tert-butoxycarbonyl (Boc) group and the benzyloxycarbonyl (Z) group, which enhance its stability during chemical reactions. Researchers and manufacturers value Boc-His(Z)-OH for its role in producing high-purity peptides, making it indispensable in drug development and biotechnology.

The growing demand for peptide-based therapeutics has propelled interest in Boc-His(Z)-OH, particularly in the context of mRNA vaccine adjuvants and targeted cancer therapies. Recent studies highlight its utility in designing immune-modulating peptides, a hot topic in personalized medicine. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) aligns with the industry's shift toward automated and scalable production methods.

From a structural perspective, Boc-His(Z)-OH exhibits unique characteristics due to its imidazole ring, which participates in hydrogen bonding and metal coordination. This property is leveraged in enzyme mimetics and catalysis research, areas gaining traction in sustainable chemistry. The compound’s solubility in organic solvents like DMF and dichloromethane further broadens its applicability in peptide coupling reactions.

Quality control is paramount when working with Boc-His(Z)-OH. Analytical techniques such as HPLC and mass spectrometry ensure batch consistency, addressing concerns about peptide purity standards—a frequent query among buyers. Storage recommendations (e.g., -20°C under inert gas) are also critical to maintain its integrity, as degradation can impact downstream applications.

Emerging trends in green chemistry have spurred innovations in Boc-His(Z)-OH synthesis, with efforts to reduce hazardous waste and improve atom economy. These advancements resonate with the pharmaceutical industry’s push toward environmentally friendly processes, a key focus in ESG (Environmental, Social, and Governance) compliance.

In summary, Boc-His(Z)-OH (CAS No. 50305-43-6) remains a cornerstone in peptide science, bridging fundamental research and cutting-edge therapeutics. Its versatility, coupled with evolving synthetic methodologies, positions it as a vital tool for addressing global health challenges, from infectious diseases to chronic conditions.